[2-(2,2-difluoroethoxy)phenyl]methanamine hydrochloride

Specification

• CAS No.: 1431969-92-4
• Molecular Formula: C9H12ClF2NO
• Molecular Weight: 223.6

Introduction

[2-(2,2-Difluoroethoxy)phenyl]methanamine hydrochloride is a chemical compound with the molecular formula C9H12ClF2NO and a molecular weight of 223.65 g/mol. This compound has gained attention due to its unique chemical properties, reactivity, and potential applications in various scientific and industrial fields.

Synthesis Methods

The synthesis of [2-(2,2-difluoroethoxy)phenyl]methanamine hydrochloride typically involves:

• Starting Material: 2-(2,2-difluoroethoxy)benzylamine.

• Reaction: The benzylamine reacts with hydrochloric acid under controlled conditions to yield the hydrochloride salt.

• Purification: The product is purified using recrystallization or chromatography techniques to ensure high purity.

Chemical Reactivity

This compound exhibits diverse chemical reactivity:

• Oxidation: Can form oxidized derivatives under specific conditions.

• Reduction: Reduction reactions yield different amine derivatives.

• Substitution: Functional groups on the phenyl ring or amine can be replaced using nucleophilic reagents.

Common reagents include potassium permanganate (oxidation), sodium borohydride (reduction), and nucleophiles like alkoxides (substitution).

Scientific Research

• Organic Synthesis: Acts as an intermediate in the production of complex organic molecules.

• Medicinal Chemistry: Studied for its interaction with biological targets, including neurotransmitter systems.

Industrial Applications

• Used in the synthesis of pharmaceuticals due to its stability and reactivity.

• Potential precursor for agrochemical formulations.

Mechanisms of Action

The compound interacts with molecular targets such as:

• Receptors: Modulates neurotransmitter receptors.

• Enzymes: Inhibits enzymes involved in metabolic pathways.

• Cell Signaling Pathways: Affects pathways regulating apoptosis and cell survival.

Comparison with Similar Compounds

Compound	Structural Difference	Unique Properties
[4-(2,2-Difluoroethoxy)phenyl]methanamine	Lacks the hydrochloride group	Less stable in aqueous environments
2-(2,2-Difluoroethoxy)benzylamine	No amine substitution on the phenyl ring	Limited reactivity compared to the target compound

Limitations:

• Limited data on long-term biological effects.

• Requires further toxicological evaluation for pharmaceutical use.

Future Research:

• Detailed pharmacokinetic studies to understand absorption and metabolism.

• Exploration of its role as a precursor in drug development.

• Investigation into agrochemical applications for pest control.